(2-(Benzyloxy)-5-fluorophenyl)methanol

• IUPAC Name: (5-fluoro-2-phenylmethoxyphenyl)methanol
• InChI: InChI=1S/C14H13FO2/c15-13-6-7-14(12(8-13)9-16)17-10-11-4-2-1-3-5-11/h1-8,16H,9-10H2
• InChI Key: SVAYSCAGXCLFKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)F)CO
• Molecular Formula: C14H13FO2
• Molecular Weight: 232.25 g/mol

Description

“(2-(Benzyloxy)-5-fluorophenyl)methanol” is a chemical compound. It has a molecular weight of 214.26. The IUPAC name for this compound is [2-(benzyloxy)phenyl]methanol. It is stored at room temperature under an inert atmosphere.

Physical And Chemical Properties Analysis

“(2-(Benzyloxy)-5-fluorophenyl)methanol” has a molecular weight of 214.26. It is stored at room temperature under an inert atmosphere.

Scientific Research Applications

Synthesis of Benzyl Ethers and Esters

(2-(Benzyloxy)-5-fluorophenyl)methanol: is utilized as a reagent in the synthesis of benzyl ethers and esters. This compound serves as a precursor for the formation of protective groups in complex organic synthesis. .

Future Directions

While specific future directions for “(2-(Benzyloxy)-5-fluorophenyl)methanol” are not available, research on CO2 utilization has focused on hydrogenation of CO2 to methanol due to global warming. This suggests that there could be potential future research directions in exploring the use of similar compounds in CO2 utilization.

Synthesis routes and methods

Procedure details

LAH (226 mg, 5.95 mmol) was added to a solution of 2-benzyloxy-5-fluoro-benzoic acid benzyl ester (2 g, 5.95 mmol) at 0° C. The reaction was warmed to room temperature and after 1 hour, the reaction was quenched by the sequential addition of water (226 μL), 15% NaOH (226 μL), and water (760 μL), the mixture was diluted with ethyl acetate and dried with MgSO4, filtered and concentrated. The residue was purified by flash chromatography (10% ethyl acetate/hexanes) to afford 1.13 g (82%) of the title compound as a colorless solid. MS 250 (M+NH4)+. 1H NMR (400 MHz, CDCl3) δ 7.4 (m, 5H); 7.05 (dd, 1H, J=9.1, 4.3 Hz); 6.92 (m, 2H); 5.08 (s, 2H); 4.65 (s, 2H); 2.2 (bs, 1H).